Cas no 2228715-23-7 (tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate
• CAS No: 2228715-23-7
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6395422
• PubChem ID: 165695152
• Update Time: 2025-06-23

tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate
• EN300-1900659
• 2228715-23-7

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(15)13-4-5-16-7-9(13)8(12)6-14/h8-9,14H,4-7,12H2,1-3H3
• InChI Key： RHWKPXLMTONLGI-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CO)N

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate

tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate, identified by the CAS number 2228715-23-7, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a morpholine ring with a tert-butyl group and an amino alcohol side chain. Its chemical properties and potential applications make it a subject of ongoing research and development.

The morpholine ring, a six-membered heterocycle containing one oxygen atom and one nitrogen atom, serves as the core of this compound. The substitution pattern on the morpholine ring is critical to its functionality. The tert-butyl group attached to the 4-position of the morpholine ring contributes to the molecule's stability and lipophilicity, which are desirable properties in drug design. Additionally, the 3-position of the morpholine ring is substituted with a 1-amino-2-hydroxyethyl group, introducing both amine and hydroxyl functionalities. These groups are known to participate in hydrogen bonding, which can enhance solubility and bioavailability in pharmaceutical applications.

Recent studies have highlighted the potential of tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate as a building block in medicinal chemistry. Its ability to form stable amide bonds makes it an attractive candidate for peptide synthesis and drug delivery systems. Researchers have explored its use in constructing bioactive molecules with improved pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The carboxylate group present in the molecule can undergo polymerization under specific conditions, leading to the formation of novel polymeric materials with tailored properties. These materials have potential applications in drug delivery systems, where controlled release mechanisms are essential. Furthermore, the hydroxyl and amino groups can serve as reactive sites for further functionalization, enabling the creation of hybrid materials with enhanced mechanical and thermal stability.

The synthesis of tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate involves a multi-step process that typically begins with the preparation of morpholine derivatives. Key steps include nucleophilic substitution reactions to introduce the tert-butyl group and subsequent alkylation or acylation steps to attach the amino alcohol side chain. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and develop sustainable synthesis pathways.

In conclusion, tert-butyl 3-(1-amino-2-hydroxyethyl)morpholine-4-carboxylate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.